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For Researchers, Scientists, and Drug Development Professionals

Introduction
Broussonin B is a naturally occurring phenolic compound belonging to the diphenylpropane

class of molecules. First isolated from the paper mulberry (Broussonetia papyrifera), it has

since been identified in other plant species, including Broussonetia kazinoki and Anemarrhena

asphodeloides.[1] Emerging research has highlighted Broussonin B's diverse pharmacological

activities, positioning it as a molecule of significant interest for further investigation in drug

discovery and development. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and key biological activities, supported by

detailed experimental protocols and pathway visualizations.

Chemical Structure and Physicochemical Properties
Broussonin B, with the IUPAC name 4-[3-(4-hydroxyphenyl)propyl]-3-methoxyphenol, is

characterized by a 1,3-diphenylpropane skeleton.[1] Its chemical identity is further defined by

the CAS Number 73731-86-9.[1][2]
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Identifier Value Source

CAS Number 73731-86-9 [1][2]

Molecular Formula C₁₆H₁₈O₃ [2]

IUPAC Name

4-[3-(4-

hydroxyphenyl)propyl]-3-

methoxyphenol

[2]

SMILES
COC1=C(C=CC(=C1)O)CCCC

2=CC=C(C=C2)O
[2]

A summary of its key physicochemical properties is presented in Table 2. While experimentally

determined values for melting point and aqueous solubility are not readily available in the cited

literature, computed values provide valuable estimates. The compound is qualitatively

described as being soluble in organic solvents such as dimethyl sulfoxide (DMSO), chloroform,

dichloromethane, ethyl acetate, and acetone.[1]

Table 2: Physicochemical Properties of Broussonin B

Property Value Source

Molecular Weight 258.31 g/mol [2]

XLogP3-AA (LogP) 3.9 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 5 [2]

Purity >98% (by HPLC) [3]

Physical Description Powder

Biological and Pharmacological Properties
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Broussonin B has demonstrated a range of biological activities, with its anti-angiogenic, anti-

proliferative, and anti-invasive properties being the most extensively studied. It also exhibits

neurotrophic and anti-adipogenic effects.

Anti-Angiogenic Activity
Broussonin B has been shown to be a potent inhibitor of angiogenesis, the formation of new

blood vessels from pre-existing ones. This activity is primarily mediated through the inhibition of

the Vascular Endothelial Growth Factor (VEGF) signaling pathway, a critical regulator of

angiogenesis.

Specifically, Broussonin B has been found to suppress VEGF-A-stimulated endothelial cell

proliferation, migration, and tube formation in vitro.[3][4] Furthermore, it has been observed to

inhibit microvessel sprouting from rat aortic rings ex vivo.[4] The underlying mechanism

involves the inactivation of the VEGF Receptor 2 (VEGFR-2) and its downstream signaling

cascades, including the ERK, Akt, p70S6K, and p38MAPK pathways.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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